Cas no 93192-72-4 (3,4-Dihydro-2H-thiochromen-4-amine)

• Product Name: 3,4-Dihydro-2H-thiochromen-4-amine
• CAS No: 93192-72-4
• MF: C₉H₁₁NS
• MW: 165.25534081459
• MDL: MFCD00297135
• CID: 752817
• PubChem ID: 85921
• Update Time: 2025-05-25

3,4-Dihydro-2H-thiochromen-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-4-amine, 3,4-dihydro-
• 3,4-Dihydro-2h-thiochroMen-4-aMine
• 3,4-dihydro-2H-1-benzothiopyran-4-amine
• AKOS016346186
• SCHEMBL7299872
• EN300-39900
• 93192-72-4
• DTXSID90275826
• J-009513
• AKOS000122866
• BS-13429
• HMS1690K10
• (S)-thiochroman-4-amine
• MFCD00297135
• XMWQQTMIZMZZHJ-UHFFFAOYSA-N
• CS-0285568
• Z57066684
• SCHEMBL1265766
• FT-0651973
• 3,4-dihydro-2H-thiochromen-4-ylamine
• 4-aminothiochroman
• Oprea1_360207
• thiochroman-4-amine
• 3,4-Dihydro-2H-thiochromen-4-amine

• MDL： MFCD00297135
• Inchi： 1S/C9H11NS/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4,8H,5-6,10H2
• InChI Key： XMWQQTMIZMZZHJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(CC1)N

Computed Properties

• Exact Mass: 165.061
• Monoisotopic Mass: 165.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 261.6±39.0 °C at 760 mmHg
• Flash Point: 112.0±27.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,4-Dihydro-2H-thiochromen-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,4-Dihydro-2H-thiochromen-4-amine

Comprehensive Overview of 3,4-Dihydro-2H-thiochromen-4-amine (CAS No. 93192-72-4): Properties, Applications, and Industry Insights

3,4-Dihydro-2H-thiochromen-4-amine (CAS 93192-72-4) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The thiochromene core, combined with an amine functional group, makes this molecule a versatile intermediate for synthesizing bioactive derivatives. Recent studies highlight its potential in modulating enzyme activity and receptor binding, aligning with the growing demand for targeted drug discovery and sustainable crop protection solutions.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 3,4-Dihydro-2H-thiochromen-4-amine to reduce hazardous byproducts. This aligns with global trends like circular economy and carbon footprint reduction—topics frequently searched in scientific databases. The compound’s chiral center also opens avenues for asymmetric catalysis, a hot topic in AI-driven molecular design platforms where users often query "how to optimize stereoselective reactions."

Analytical characterization of CAS 93192-72-4 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting industry standards for high-purity intermediates. These methods address common user questions like "how to validate compound purity" or "best practices for structural elucidation." Furthermore, its stability under various pH conditions makes it a candidate for formulation development, particularly in extended-release drug delivery systems—a trending search term in biomedical forums.

The agrochemical sector values 3,4-Dihydro-2H-thiochromen-4-amine derivatives for their potential as biorational pesticides, responding to the surge in searches for "low-toxicity pest control." Patent analyses reveal its utility in designing resistance-breaking formulations, a critical need given rising concerns over pesticide resistance in crops. Such applications are frequently discussed in precision agriculture webinars and AI-based crop management tools.

From a commercial perspective, suppliers of 93192-72-4 emphasize scalable synthesis and regulatory compliance—key phrases in procurement-related searches. The compound’s logP value and solubility profile are often analyzed in QSAR modeling studies, catering to queries about "predicting ADME properties." As the industry shifts toward digital lab notebooks and blockchain-based material tracking, transparency in sourcing such specialty chemicals becomes paramount.

In summary, 3,4-Dihydro-2H-thiochromen-4-amine exemplifies how niche chemicals intersect with cutting-edge scientific and industrial trends. Its multidisciplinary relevance—from medicinal chemistry to smart farming—ensures sustained interest, while advancements in automated synthesis and computational prediction tools continue to reshape its applications. This positions CAS 93192-72-4 as a compound worth monitoring in both academic and commercial spheres.